Cas no 260554-79-8 (1-Piperazinecarboxamide,N-[3-(trifluoromethyl)phenyl]-4-[3-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: 1-Piperazinecarboxamide,N-[3-(trifluoromethyl)phenyl]-4-[3-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 260554-79-8
• MF: C₁₈H₁₆F₆N₄O
• MW: 418.336264610291
• CID: 1425220
• Update Time: 2024-08-15

1-Piperazinecarboxamide,N-[3-(trifluoromethyl)phenyl]-4-[3-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,N-[3-(trifluoromethyl)phenyl]-4-[3-(trifluoromethyl)-2-pyridinyl]-
• 1-Piperazinecarboxamide, N-[3-(trifluoromethyl)phenyl]-4-[3-(trifluoromethyl)-2-pyridinyl]-

• Inchi： 1S/C18H16F6N4O/c19-17(20,21)12-3-1-4-13(11-12)26-16(29)28-9-7-27(8-10-28)15-14(18(22,23)24)5-2-6-25-15/h1-6,11H,7-10H2,(H,26,29)
• InChI Key： ZMCUZFAKUWOYRW-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(C(F)(F)F)=C2)=O)CCN(C2=NC=CC=C2C(F)(F)F)CC1

Computed Properties

• Exact Mass: 418.12298

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 526.5±50.0 °C(Predicted)
• PSA: 48.47
• pka: 13.40±0.70(Predicted)